Cas no 200064-94-4 ((3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride)

(3,4-Dihydro-1H-isoquinolin-2-yl)-acetic Acid Hydrochloride is a chemically stable, high-purity compound commonly used as an intermediate in pharmaceutical synthesis and organic research. Its rigid isoquinoline scaffold and functionalized acetic acid moiety make it valuable for constructing bioactive molecules, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. The hydrochloride salt form enhances solubility for experimental applications. The compound is characterized by consistent batch-to-batch reproducibility, ensuring reliability in synthetic routes. Its well-defined structure allows for precise modifications in medicinal chemistry studies. Suitable for controlled reactions, it serves as a key building block in heterocyclic chemistry and drug discovery programs.

(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride structure

200064-94-4 structure

Product Name:(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride

CAS No:200064-94-4

MF:C₁₁H₁₄ClNO₂

MW:227.687362194061

MDL:MFCD01938161

CID:1082858

PubChem ID:3075743

Update Time:2025-06-07

(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-Dihydroisoquinolin-2(1H)-yl)acetic acid hydrochloride
- (1,2,3,4-TETRAHYDRO-2-ISOQUINOLYL)ACETIC ACID HYDROCHLORIDE
- 2-(3,4-dihydro-1H-isoquinolin-2-yl)acetic acid,hydrochloride
- 3,4-dihydro-2(1H)-Isoquinolineacetic acid hydrochloride
- 2(1H)-Isoquinolineacetic acid, 3,4-dihydro-, hydrochloride
- AC1MIP5Q
- BB_NC-2431
- SureCN1374318
- 200064-94-4
- F15965
- AKOS000283800
- DTXSID60173820
- CS-0083891
- SCHEMBL1374318
- 3,4-Dihydroisoquinolin-2(1H)-ylacetic acid hydrochloride, 95%
- MFCD01938161
- 3,4-DIHYDRO-1H-ISOQUINOLIN-2-YLACETIC ACID HYDROCHLORIDE
- CS-16001
- DA-19446
- 2-(3,4-DIHYDROISOQUINOLIN-2(1H)-YL)ACETICACIDHYDROCHLORIDE
- 3,4-dihydro-2(1H)-isoquinolinylacetic acid hydrochloride
- GMZXHCONKSNOLL-UHFFFAOYSA-N
- (3,4-Dihydro-1H-isoquinolin-2-yl)-acetic acid hydrochloride
- 2-(3,4-dihydro-1H-isoquinolin-2-yl)acetic acid;hydrochloride
- (3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride
- MDL： MFCD01938161
- Inchi： 1S/C11H13NO2.ClH/c13-11(14)8-12-6-5-9-3-1-2-4-10(9)7-12;/h1-4H,5-8H2,(H,13,14);1H
- InChI Key： GMZXHCONKSNOLL-UHFFFAOYSA-N
- SMILES： Cl.OC(CN1CC2C=CC=CC=2CC1)=O

Computed Properties

Exact Mass: 227.07142
Monoisotopic Mass: 227.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Boiling Point: 348.8°C at 760 mmHg
Flash Point: 164.7°C
PSA: 40.54

(3,4-Dihydro-1h-isoquinolin-2-yl)-acetic Acid Hydrochloride Pricemore >>

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